M-5MPEP
M-5MPEP
M-5MPEPis an antagonist of mGlu5.
Brand Name:
Vulcanchem
CAS No.:
872428-47-2
VCID:
VC0534312
InChI:
InChI=1S/C15H13NO/c1-12-6-8-14(16-11-12)9-7-13-4-3-5-15(10-13)17-2/h3-6,8,10-11H,1-2H3
SMILES:
CC1=CN=C(C=C1)C#CC2=CC(=CC=C2)OC
Molecular Formula:
C15H13NO
Molecular Weight:
223.27 g/mol
M-5MPEP
CAS No.: 872428-47-2
Inhibitors
VCID: VC0534312
Molecular Formula: C15H13NO
Molecular Weight: 223.27 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 872428-47-2 |
---|---|
Product Name | M-5MPEP |
Molecular Formula | C15H13NO |
Molecular Weight | 223.27 g/mol |
IUPAC Name | 2-[2-(3-methoxyphenyl)ethynyl]-5-methylpyridine |
Standard InChI | InChI=1S/C15H13NO/c1-12-6-8-14(16-11-12)9-7-13-4-3-5-15(10-13)17-2/h3-6,8,10-11H,1-2H3 |
Standard InChIKey | CCQPQKFLWKYOMJ-UHFFFAOYSA-N |
SMILES | CC1=CN=C(C=C1)C#CC2=CC(=CC=C2)OC |
Canonical SMILES | CC1=CN=C(C=C1)C#CC2=CC(=CC=C2)OC |
Appearance | Solid powder |
Description | M-5MPEPis an antagonist of mGlu5. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2-(2-(3-methoxyphenyl)ethynyl)-5-methylpyridine M-5MPEP compound |
Reference | 1: Gould RW, Amato RJ, Bubser M, Joffe ME, Nedelcovych MT, Thompson AD, Nickols HH, Yuh JP, Zhan X, Felts AS, Rodriguez AL, Morrison RD, Byers FW, Rook JM, Daniels JS, Niswender CM, Conn PJ, Emmitte KA, Lindsley CW, Jones CK. Partial mGlu₅ Negative Allosteric Modulators Attenuate Cocaine-Mediated Behaviors and Lack Psychotomimetic-Like Effects. Neuropsychopharmacology. 2016 Mar;41(4):1166-78. doi: 10.1038/npp.2015.265. Epub 2015 Aug 28. PubMed PMID: 26315507; PubMed Central PMCID: PMC4748441. 2: Nickols HH, Conn PJ. Development of allosteric modulators of GPCRs for treatment of CNS disorders. Neurobiol Dis. 2014 Jan;61:55-71. doi: 10.1016/j.nbd.2013.09.013. Epub 2013 Sep 27. Review. PubMed PMID: 24076101; PubMed Central PMCID: PMC3875303. 3: Bradley SJ, Langmead CJ, Watson JM, Challiss RA. Quantitative analysis reveals multiple mechanisms of allosteric modulation of the mGlu5 receptor in rat astroglia. Mol Pharmacol. 2011 May;79(5):874-85. doi: 10.1124/mol.110.068882. Epub 2011 Feb 14. PubMed PMID: 21321061; PubMed Central PMCID: PMC3082933. 4: Rodriguez AL, Nong Y, Sekaran NK, Alagille D, Tamagnan GD, Conn PJ. A close structural analog of 2-methyl-6-(phenylethynyl)-pyridine acts as a neutral allosteric site ligand on metabotropic glutamate receptor subtype 5 and blocks the effects of multiple allosteric modulators. Mol Pharmacol. 2005 Dec;68(6):1793-802. Epub 2005 Sep 9. PubMed PMID: 16155210. |
PubChem Compound | 16036762 |
Last Modified | Nov 11 2021 |
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